Cas no 346688-72-0 (4-(3-methanesulfonylphenyl)piperidine)

4-(3-methanesulfonylphenyl)piperidine structure
346688-72-0 structure
Product Name:4-(3-methanesulfonylphenyl)piperidine
CAS No:346688-72-0
MF:C12H17NO2S
MW:239.33388209343
MDL:MFCD16250079
CID:1029112
PubChem ID:12988957
Update Time:2025-04-20

4-(3-methanesulfonylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(3-(Methylsulfonyl)phenyl)piperidine
    • LogP
    • 4-(3-methylsulfonylphenyl)piperidine
    • 4-(3-methanesulfonylphenyl)piperidine
    • 4-[3-(Methanesulfonyl)phenyl]piperidine
    • 4-(3-methanesulfonyl-phenyl)-piperidine
    • 346688-72-0
    • BFFDEVPWGSZYSN-UHFFFAOYSA-N
    • 4-(3-methanesulfonyl-phenyl)piperidine
    • EN300-1987684
    • DTXSID60514451
    • SB43865
    • SCHEMBL169132
    • DB-014352
    • MDL: MFCD16250079
    • Inchi: 1S/C12H17NO2S/c1-16(14,15)12-4-2-3-11(9-12)10-5-7-13-8-6-10/h2-4,9-10,13H,5-8H2,1H3
    • InChI Key: BFFDEVPWGSZYSN-UHFFFAOYSA-N
    • SMILES: S(C)(C1=CC=CC(=C1)C1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 239.09811
  • Monoisotopic Mass: 239.09799996g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17

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